N-{[(3,5-dibromo-2-pyridinyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(3,5-dibromopyridin-2-yl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C11H7Br2N3OS2/c12-6-4-7(13)9(14-5-6)15-11(18)16-10(17)8-2-1-3-19-8/h1-5H,(H2,14,15,16,17,18)
• InChI Key: JWKVNNJAPNWVEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC(=S)NC2=C(C=C(C=N2)Br)Br
• Molecular Formula: C11H7Br2N3OS2
• Molecular Weight: 421.1 g/mol

Description

“N-{[(3,5-dibromo-2-pyridinyl)amino]carbonothioyl}-2-thiophenecarboxamide” is a complex organic compound. It contains a pyridine ring which is a basic aromatic heterocycle with a nitrogen atom. The pyridine ring is substituted with two bromine atoms at the 3rd and 5th positions. The compound also contains a thiourea group (NH2CSNH2) and a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and thiophene rings are aromatic, which means they have a planar structure and delocalized π electrons. The bromine atoms are likely to add significant weight to the molecule, and the thiourea group could form hydrogen bonds with other molecules.